Cas no 35509-60-5 (2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride)
2,3-Dichloro-4-methoxybenzene-1-sulfonyl chloride is a specialized sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its dichloro and methoxy substituents enhance reactivity and selectivity in electrophilic aromatic substitution and nucleophilic displacement reactions. The compound serves as a key intermediate in pharmaceutical and agrochemical applications, enabling the introduction of sulfonyl groups into target molecules. Its stability under controlled conditions and high purity make it suitable for precise synthetic transformations. The electron-withdrawing chlorine atoms and electron-donating methoxy group contribute to its versatility in fine chemical synthesis, offering a balance between reactivity and structural specificity.
35509-60-5 structure
Product Name:2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride
CAS No:35509-60-5
MF:C7H5Cl3O3S
MW:275.536798238754
MDL:MFCD11133907
CID:1470980
PubChem ID:15914268
Update Time:2025-06-07
2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 2,3-dichloro-4-methoxy-
- 2,3-dichloro-4-methoxyBenzenesulfonyl chloride
- 2,3-dichloro-4-methoxybenzene-1-sulfonylchloride
- 2,3-dichloro-4-methoxybenzene-1-sulfonyl chloride
- CS-0263834
- SCHEMBL6864310
- EN300-90294
- G48209
- AJHJBAMQCLTOGP-UHFFFAOYSA-N
- AKOS000431084
- DTXSID40579346
- DB-302218
- 2,3 dichloro-4-methoxybenzenesulfonyl chloride
- 35509-60-5
- 2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride
-
- MDL： MFCD11133907
- Inchi： 1S/C7H5Cl3O3S/c1-13-4-2-3-5(14(10,11)12)7(9)6(4)8/h2-3H,1H3
- InChI Key： AJHJBAMQCLTOGP-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1S(=O)(=O)Cl)OC)Cl
Computed Properties
- Exact Mass: 273.90265
- Monoisotopic Mass: 273.902498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334504-50mg |
2,3-Dichloro-4-methoxybenzene-1-sulfonyl chloride |
35509-60-5 | 95% | 50mg |
￥2090.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334504-100mg |
2,3-Dichloro-4-methoxybenzene-1-sulfonyl chloride |
35509-60-5 | 95% | 100mg |
￥3369.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334504-250mg |
2,3-Dichloro-4-methoxybenzene-1-sulfonyl chloride |
35509-60-5 | 95% | 250mg |
￥5191.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334504-500mg |
2,3-Dichloro-4-methoxybenzene-1-sulfonyl chloride |
35509-60-5 | 95% | 500mg |
￥9144.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334504-1g |
2,3-Dichloro-4-methoxybenzene-1-sulfonyl chloride |
35509-60-5 | 95% | 1g |
￥11999.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334504-2.5g |
2,3-Dichloro-4-methoxybenzene-1-sulfonyl chloride |
35509-60-5 | 95% | 2.5g |
￥21772.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334504-5g |
2,3-Dichloro-4-methoxybenzene-1-sulfonyl chloride |
35509-60-5 | 95% | 5g |
￥34819.00 | 2024-05-17 | |
| TRC | D484438-10mg |
2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride |
35509-60-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D484438-50mg |
2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride |
35509-60-5 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D484438-100mg |
2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride |
35509-60-5 | 100mg |
$ 230.00 | 2022-06-05 |
2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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